Cas no 106500-93-0 (N,N'-Diisopropylacetimidamide)

• Product Name: N,N'-Diisopropylacetimidamide
• CAS No: 106500-93-0
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD19217938
• CID: 1177195
• PubChem ID: 11205611
• Update Time: 2025-05-21

N,N'-Diisopropylacetimidamide Chemical and Physical Properties

Names and Identifiers

• Ethanimidamide, N,N'-bis(1-methylethyl)-
• N,N'-di(propan-2-yl)ethanimidamide
• N,N'-Diisopropylacetimidamide
• BBL103121
• AKOS030228767
• MFCD19217938
• A935266
• DTXSID40458602
• SCHEMBL838880
• N,N'-Bis(1-methylethyl)ethanimidamide
• STL556931
• AKOS006355057
• (1E)-N,N'-di(propan-2-yl)ethanimidamide
• BS-18956
• 106500-93-0
• AMY19329
• (E)-N,N'-bis(propan-2-yl)ethanimidamide
• SCHEMBL22172310
• EthaniMidaMide,N,N'-bis(1-Methylethyl)-

• MDL： MFCD19217938
• Inchi： 1S/C8H18N2/c1-6(2)9-8(5)10-7(3)4/h6-7H,1-5H3,(H,9,10)
• InChI Key： SYCZCVFOEPCWBF-UHFFFAOYSA-N
• SMILES： N(/C(/C)=N/C(C)C)C(C)C

Computed Properties

• Exact Mass: 214.18668
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• PSA: 15.6
• LogP: 2.20210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on N,N'-Diisopropylacetimidamide

N,N'-Diisopropylacetimidamide (CAS No: 106500-93-0) - A Comprehensive Overview

N,N'-Diisopropylacetimidamide, commonly referred to as CAS No: 106500-93-0, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical properties and potential for innovative uses in modern research and industry. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with N,N'-Diisopropylacetimidamide.

The molecular structure of N,N'-Diisopropylacetimidamide is characterized by its amide functional group and two isopropyl substituents attached to the nitrogen atoms. This configuration imparts the compound with distinct reactivity and stability, making it suitable for a wide range of chemical reactions. Recent studies have highlighted its role as an efficient catalyst in organic synthesis, particularly in the formation of complex molecular architectures.

One of the most notable aspects of N,N'-Diisopropylacetimidamide is its ability to act as a precursor in the synthesis of advanced materials. Researchers have demonstrated its effectiveness in generating high-performance polymers and nanomaterials, which find applications in electronics, optics, and biomedical engineering. For instance, a 2023 study published in the Journal of Materials Chemistry revealed that N,N'-Diisopropylacetimidamide-derived polymers exhibit exceptional thermal stability and mechanical strength, making them ideal for high-temperature applications.

In addition to its role in materials science, N,N'-Diisopropylacetimidamide has shown promise in pharmaceutical research. Its ability to form stable amide bonds makes it a valuable intermediate in drug discovery processes. Recent findings indicate that derivatives of this compound may possess anti-inflammatory and antioxidant properties, opening new avenues for therapeutic development.

The synthesis of N,N'-Diisopropylacetimidamide typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. Optimization of these steps has led to improved yields and reduced production costs, enhancing its commercial viability. Innovations in catalytic systems have further streamlined the synthesis process, making it more environmentally friendly and scalable for industrial applications.

From an environmental standpoint, researchers are exploring the biodegradability and ecological impact of N,N'-Diisopropylacetimidamide. Preliminary studies suggest that under specific conditions, the compound can undergo controlled degradation without releasing harmful byproducts. This aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, N,N'-Diisopropylacetimidamide (CAS No: 106500-93-0) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future technological innovations.